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Compound of Interest

Compound Name: NF 115

Cat. No.: B1246206

This guide provides a comparative analysis of the alpha decay energies of known Moscovium
(Mc) isotopes. The data presented is intended for researchers, scientists, and professionals in
drug development and related fields who are engaged in nuclear science and the study of
superheavy elements. This document summarizes experimental findings, outlines the
methodologies used for these measurements, and visually represents the decay process for a
key isotope.

Comparative Analysis of Moscovium Isotope Alpha
Decay Energies

The following table summarizes the experimentally observed alpha decay energies and half-

lives for Moscovium isotopes with mass numbers ranging from 286 to 290. All known isotopes
of Moscovium are highly radioactive and decay primarily through alpha emission into isotopes
of Nihonium (Nh).[1][2][3] The data indicates a trend of decreasing alpha decay energy with an
increasing number of neutrons, which corresponds to an increase in the half-life of the isotope.

[3]
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Alpha Decay Daughter

Isotope Half-Life Decay Mode

Energy (MeV) Isotope
286Mc 20 ms a 10.71(2) 282Nh
287Mc 37 ms a (= 75%) 10.760(71) 283Nh
288Mc 0.17s a (100%) 10.65(5) 284Nh
289Mc 0.296 s o (> 95%) 10.49(5) 285Nh
290Mc 0.65s a 10.410(40) 286Nh

(Data sourced
from ChemLin)[1]

The spectrum for 288Mc shows a peak with a maximum at approximately 10.5 MeV, while the
spectrum for 289Mc appears to have two peaks around 10.35 and 10.5 MeV.[4]

Experimental Protocols

The synthesis and identification of Moscovium isotopes are achieved through complex
experimental setups in specialized laboratories. The primary method involves "hot fusion”
nuclear reactions.[3]

1. Synthesis of Moscovium Isotopes:

The most common reaction for synthesizing Moscovium isotopes is the bombardment of an
americium-243 (243Am) target with a beam of calcium-48 (48Ca) ions.[2][5][6] This reaction
was first successfully performed in 2003 by a collaboration of scientists at the Joint Institute for
Nuclear Research (JINR) in Dubna, Russia, and the Lawrence Livermore National Laboratory
(LLNL) in the United States.[2][5]

The nuclear fusion reaction is represented as: 243Am + 48Ca — 291-xMc + xn (where 'x'
represents the number of evaporated neutrons, typically 2, 3, 4, or 5)[3]

For example, the production of 288Mc occurs via the 3n evaporation channel (x=3).[4]

2. Isotope Separation and Detection:
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The products of the nuclear reaction are separated from the unreacted beam particles and
other byproducts using a gas-filled recoil separator, such as the Dubna Gas-Filled Recaoll
Separator (DGFRS and the newer DGFRS-2).[4][5] The separated Moscovium atoms are then
implanted into a detector array.

The identification of the Moscovium isotopes is achieved by observing their characteristic alpha
decay chains. The implanted nucleus recoils, and its subsequent alpha decay is measured by
silicon detectors. The energy of the emitted alpha particle and the time of decay are recorded.
By correlating the initial implantation event with the subsequent chain of alpha decays,
scientists can identify the parent isotope and its decay products. For instance, the decay chain
of 288Mc is identified by observing its alpha decay into 284Nh, which then undergoes further
decay.[4][7]

Alpha Decay Chain Visualization

The following diagram illustrates the alpha decay pathway for the Moscovium-288 isotope. This
represents a typical experimental workflow for identifying superheavy elements, where the
parent isotope is produced, and its decay products are sequentially detected to confirm its
identity.

Synthesis

Alpha Decay Chain of 288Mc

Click to download full resolution via product page

Caption: Workflow for the synthesis and identification of 288Mc via its alpha decay chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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